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Compound of Interest

Compound Name: 10-OH-NBP-d4

Cat. No.: B11932524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 10-
OH-NBP-d4. As a non-hazardous substance, the disposal procedures are straightforward but

require adherence to standard laboratory safety protocols to ensure a safe and compliant

process.

Immediate Safety and Handling
According to its Safety Data Sheet (SDS), 10-OH-NBP-d4 is not classified as a hazardous

substance or mixture. However, it is crucial to follow good laboratory practices when handling

this or any chemical.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber) to prevent skin contact.

Eye Protection: Use safety glasses or goggles to protect from accidental splashes.

Lab Coat: A standard lab coat should be worn to protect clothing and skin.

Step-by-Step Disposal Protocol
The disposal of 10-OH-NBP-d4 falls under the category of non-hazardous laboratory waste.

The primary goal is to ensure that the chemical and its containers are disposed of in a manner

that is safe for personnel and the environment.
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Step 1: Decontamination of Labware and Equipment

Any laboratory equipment that has come into contact with 10-OH-NBP-d4 must be thoroughly

cleaned and decontaminated.[1][2]

Initial Rinse: Rinse all glassware and equipment with a suitable solvent (e.g., ethanol or

isopropanol) to remove any residual chemical. Collect this rinsate for disposal.

Washing: Wash the rinsed equipment with warm, soapy water.

Final Rinse: Rinse with deionized water.

Drying: Allow the equipment to air dry completely.

Step 2: Disposal of Unused 10-OH-NBP-d4

For the disposal of the chemical itself, several options are available for non-hazardous

substances, depending on local regulations and institutional policies.

Solid Waste Disposal: As a non-hazardous solid, 10-OH-NBP-d4 can typically be disposed

of in the regular laboratory trash, provided it is not mixed with any hazardous materials.[3][4]

[5]

Ensure the chemical is in a sealed, clearly labeled container. The label should indicate that

the contents are non-hazardous.

Sanitary Sewer Disposal (for small quantities): Some institutions may permit the disposal of

small quantities of non-hazardous, water-soluble substances down the sanitary sewer with

copious amounts of water.[6] However, it is imperative to check with your institution's

Environmental Health & Safety (EHS) office before utilizing this method.

Step 3: Disposal of Empty Containers

Empty containers that once held 10-OH-NBP-d4 should be managed as follows:

Triple Rinse: The container must be triple-rinsed with a suitable solvent.[7] The rinsate

should be collected and disposed of as chemical waste.
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Deface Label: The original label on the container should be defaced or removed to prevent

confusion.[4]

Dispose: The clean, defaced container can typically be disposed of in the regular trash or

recycling, in accordance with institutional guidelines.

Summary of Disposal Options
Waste Stream

Recommended Disposal
Method

Key Considerations

Unused 10-OH-NBP-d4 (Solid)
Solid Waste (Regular

Laboratory Trash)

Must be in a sealed, clearly

labeled (non-hazardous)

container. Confirm with

institutional policy.

Contaminated Labware

Decontaminate (rinse with

solvent, wash with soap and

water), then regular washing

procedures.

Collect solvent rinsate for

appropriate chemical waste

disposal.

Empty Chemical Containers

Triple rinse with a suitable

solvent, deface the original

label, and dispose of in regular

trash or recycling.

Collect rinsate for chemical

waste disposal.

Solvent Rinsate

Collect in a designated

hazardous waste container for

solvents.

Do not mix with other

incompatible waste streams.

Follow your institution's

hazardous waste guidelines.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of 10-OH-
NBP-d4 and associated materials.
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Caption: Decision workflow for the disposal of 10-OH-NBP-d4 and related materials.

By following these procedures, researchers can ensure the safe and compliant disposal of 10-
OH-NBP-d4, contributing to a secure laboratory environment. Always consult your institution's
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specific guidelines and Environmental Health & Safety department for any questions or

clarifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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